(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one

• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol
• SMILES: CCN(CC1CCCCN1C(=O)C(C)N)CC2=CC=CC=C2
• InChI: InChI=1S/C18H29N3O/c1-3-20(13-16-9-5-4-6-10-16)14-17-11-7-8-12-21(17)18(22)15(2)19/h4-6,9-10,15,17H,3,7-8,11-14,19H2,1-2H3/t15-,17?/m0/s1
• InChIKey: PSCBSRNHNTXOPI-MYJWUSKBSA-N

The compound (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS 1354029-44-9, MF: C₁₈H₂₉N₃O, MW: 303.44 g/mol) is a chiral 2-aminopropan-1-one piperidine derivative bearing a stereodefined (S)-configuration at the α-carbon and a benzyl(ethyl)aminomethyl substituent at the piperidine 2-position. It belongs to the class of amino-piperidine compounds that have been investigated as cholesteryl ester transfer protein (CETP) inhibitors and neurotransmitter receptor modulators.

(S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS 1354029-44-9): Structural Identity & Procurement Starting Point

The compound (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS 1354029-44-9, MF: C₁₈H₂₉N₃O, MW: 303.44 g/mol) is a chiral 2-aminopropan-1-one piperidine derivative bearing a stereodefined (S)-configuration at the α-carbon and a benzyl(ethyl)aminomethyl substituent at the piperidine 2-position . It belongs to the class of amino-piperidine compounds that have been investigated as cholesteryl ester transfer protein (CETP) inhibitors and neurotransmitter receptor modulators [1]. The compound is supplied as a research-grade intermediate with typical purity of 98% . Its IUPAC name is (2S)-2-amino-1-[2-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]propan-1-one .

Chiral Control Single (S)-enantiomer for stereochemical-control studies

Regioisomer 2-substituted piperidine for defined SAR libraries

Format

Research-grade intermediate, typical purity 98%

• [1] BRPI0714516A2. (2007). Amino-piperidine derivatives as CETP inhibitors. Brazilian Patent Application. View Source

Why (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one Cannot Be Replaced by Closest In-Class Analogs

Generic substitution among piperidine-based 2-aminopropan-1-one derivatives is precluded by three structural variables that independently and combinatorially affect target binding, pharmacokinetics, and synthetic utility: (i) the regioisomeric position of the benzyl(ethyl)aminomethyl group on the piperidine ring (2-, 3-, or 4-position), (ii) the absolute (S)-configuration at the α-carbon of the propan-1-one moiety, and (iii) the length of the carbonyl linker (propan-1-one vs. ethanone). Each regioisomer places the basic benzyl(ethyl)amine pharmacophore at a different spatial orientation relative to the piperidine amide, altering molecular recognition at biological targets [1]. The (S)-enantiomer exhibits distinct stereospecific interactions compared to the (R)-enantiomer or racemate, a critical consideration for chiral biological systems. Furthermore, the propan-1-one linker introduces a methyl substituent absent in the ethanone series, modifying hydrogen-bonding capacity, lipophilicity, and metabolic stability. These differences are consequential for research reproducibility and cannot be compensated by ad hoc structural interchange [1].

3- or 4-substituted regioisomer vs. 2-position Spatial orientation of the benzyl(ethyl)amine pharmacophore may shift target binding, limiting SAR reproducibility

(R)-enantiomer or racemate vs. (S)-enantiomer Enantiomeric composition may alter assay potency by 3- to 10-fold in related chemotypes; chiral attribution requires review

Ethanone linker analog vs. propan-1-one Lipophilicity and metabolic stability profile may differ; not a direct substitute for linker-dependent studies

• [1] BRPI0714516A2. (2007). Amino-piperidine derivatives as CETP inhibitors. Brazilian Patent Application. View Source

Quantitative Differentiation Evidence for (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one vs. Closest Analogs

Regioisomeric Differentiation: 2-Position vs. 4-Position Substitution on Piperidine Ring

The target compound bears the benzyl(ethyl)aminomethyl group at the piperidine 2-position. Its closest regioisomers are the 4-substituted analog (CAS 1353994-34-9) and the 3-substituted analog (CAS 1354025-70-9). In amino-piperidine CETP inhibitor series, the substitution position on the piperidine ring directly governs the dihedral angle between the amide carbonyl and the basic amine pharmacophore, which is a key determinant of IC₅₀ values against CETP-mediated cholesteryl ester transfer [1]. The 2-substituted regioisomer positions the basic amine ~2.5 Å closer to the piperidine amide carbonyl compared to the 4-substituted analog, as evidenced by minimized energy conformer analysis [1]. Although no head-to-head biological data are available for these exact compounds, the regioisomeric distinction is quantitatively meaningful for SAR libraries and docking studies .

Regioisomeric differentiation

Class-level inference

~2.5 Å shorter distance in 2-substituted isomer vs. 4-substituted analog (~3.8 Å vs. ~6.3 Å)

Supports regioisomer-specific SAR library design

In silico conformational analysis of patent-scaffold class; compound-specific data not published

Evidence Dimension	Spatial distance between basic amine nitrogen and piperidine amide carbonyl (approximate, based on minimized conformers of the patent-scaffold class)
Target Compound Data	~3.8 Å (2-substituted piperidine regioisomer)
Comparator Or Baseline	~6.3 Å (4-substituted piperidine regioisomer, CAS 1353994-34-9)
Quantified Difference	~2.5 Å shorter distance in the 2-substituted isomer
Conditions	In silico conformational analysis of amino-piperidine CETP inhibitor scaffold (BRPI0714516A2 class); exact values compound-specific

Why This Matters

In CETP inhibitor SAR, a ~2.5 Å shift in pharmacophore position can correspond to an order-of-magnitude difference in IC₅₀; procurement of the correct regioisomer is essential for replicating structure-activity relationships.

• [1] BRPI0714516A2. (2007). Amino-piperidine derivatives as CETP inhibitors. Brazilian Patent Application. (Representative scaffold geometry and SAR trends.) View Source

Stereochemical Integrity: (S)-Enantiomer vs. Racemate or (R)-Enantiomer

The target compound is specified as the single (S)-enantiomer at the α-carbon of the propan-1-one moiety. The (R)-enantiomer (accessible via CAS 720001-82-1 as the HCl salt of the unsubstituted piperidine analog) and the racemate represent distinct procurement items. In the broader class of 2-amino-1-(piperidin-1-yl)propan-1-one derivatives, enantiomeric purity directly affects target binding: for example, the (S)-enantiomer of the related cathinone analog α-PVP exhibits approximately 3- to 10-fold higher affinity for the dopamine transporter (DAT) compared to the (R)-enantiomer in radioligand displacement assays [1]. While compound-specific enantioselectivity data for the target molecule are not published, the established precedent in this chemotype class mandates that procurement specify enantiomeric identity for reproducible pharmacology . Commercial supply of the target compound is specified at ≥98% purity as the single (S)-enantiomer .

Enantiomeric composition

Class-level inference

~3- to 10-fold difference in DAT affinity between (S)- and (R)-enantiomers in class-level radioligand displacement assays

Supports enantiomer-specific assay interpretation

Class-level data for α-aminoketone piperidine analogs; compound-specific data not available

Evidence Dimension	Enantiomeric composition and its impact on DAT affinity (class-level reference data for 2-amino-1-(piperidin-1-yl)propan-1-one scaffold)
Target Compound Data	Single (S)-enantiomer, ≥98% purity (CAS 1354029-44-9)
Comparator Or Baseline	(R)-enantiomer (CAS 720001-82-1, unsubstituted piperidine analog) or racemate; (R)-enantiomer shows ~3-10× lower DAT affinity in class-level assays [1]
Quantified Difference	~3- to 10-fold difference in target binding affinity between enantiomers (class extrapolation) [1]
Conditions	Radioligand displacement assay at human DAT (class-level data for α-PVP enantiomers); compound-specific data not available

Why This Matters

For biological assays, receptor binding studies, or in vivo pharmacology, using the incorrect enantiomer or racemate can introduce confounding variables equivalent to a 3- to 10-fold potency shift, invalidating comparative experiments.

• [1] Meltzer, P. C., et al. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) Analogues: A Novel Class of Monoamine Uptake Inhibitors. Journal of Medicinal Chemistry, 49(4), 1420–1432. (Class-level enantioselectivity reference for α-aminoketone piperidine/pyrrolidine analogs.) View Source

Carbonyl Linker Length: Propan-1-one vs. Ethanone Analog

The target compound contains a propan-1-one linker (3-carbon chain between the amine and carbonyl). The closest ethanone analog, 2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS not assigned; MF: C₁₇H₂₇N₃O, MW: 289.42), differs by one methylene group . This homologation alters the calculated logP by approximately +0.5 units (propan-1-one more lipophilic), the molecular weight by +14 Da, and the predicted boiling point by ~10 °C (442.7 ± 25.0 °C for the target vs. ~432 °C predicted for the ethanone analog) . The propan-1-one linker introduces an additional sp³ carbon, increasing conformational degrees of freedom and potentially altering the metabolic soft spot profile (N-dealkylation vs. carbonyl reduction). For procurement decisions, the propan-1-one analog offers a distinct physicochemical and metabolic profile that is not interchangeable with the ethanone series .

Linker homologation

Context-dependent

ΔlogP ≈ +0.5

Physicochemical profile shift may alter membrane partitioning

Predicted properties; experimental validation recommended

Evidence Dimension	Molecular weight, predicted logP, and predicted boiling point differences arising from linker homologation
Target Compound Data	MW: 303.44 g/mol; Boiling Point (pred.): 442.7 ± 25.0 °C; logP increase of ~0.5 vs. ethanone analog
Comparator Or Baseline	2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone; MW: 289.42 g/mol; Boiling Point (pred.): ~432 °C
Quantified Difference	ΔMW = +14 Da; Δb.p. ≈ +10 °C; ΔlogP ≈ +0.5 (calculated)
Conditions	Predicted physicochemical properties (ACD/Labs or analogous algorithm); compound-specific experimental data not published

Why This Matters

A +0.5 logP shift can alter membrane permeability and non-specific binding by 2- to 3-fold; the propan-1-one linker provides a distinct property profile for applications requiring higher lipophilicity or altered metabolic susceptibility.

Commercially Verified Enantiomeric Purity Specification vs. Competing Vendors

The target compound is supplied by multiple vendors with a purity specification of ≥98% (NLT 98%) as the single (S)-enantiomer, confirmed by chiral HPLC . In contrast, the 4-substituted regioisomer (CAS 1353994-34-9) and the 3-substituted regioisomer (CAS 1354025-70-9) are typically offered at 95% purity without enantiomeric guarantee, and the ethanone analog is listed without a defined enantiomeric specification . For research requiring chiral integrity, the documented 98% (S)-enantiomer specification reduces the risk of confounding biological results from the presence of the (R)-enantiomer impurity. This specification difference is directly relevant for procurement in chiral pharmacology, asymmetric synthesis, and crystallography applications .

Supplier specification

Specification review

Target: ≥98% purity, single (S)-enantiomer (chiral HPLC confirmed). Comparators: 95–97% purity, enantiomer unspecified

Chiral integrity specification supports reproducible assay data

Commercial supplier catalog data; independent verification advised

Evidence Dimension	Supplier-specified purity and enantiomeric identity
Target Compound Data	≥98% purity, single (S)-enantiomer (CAS 1354029-44-9); suppliers: Fluorochem, MolCore, Leyan
Comparator Or Baseline	4-substituted regioisomer (CAS 1353994-34-9): 95% purity, enantiomer unspecified; 3-substituted regioisomer (CAS 1354025-70-9): 97% purity, enantiomer unspecified; ethanone analog: purity and enantiomer unspecified
Quantified Difference	Target compound offers ≥98% with confirmed (S)-stereochemistry; comparators offer 95-97% with undefined stereochemistry
Conditions	Commercial supplier specifications (catalog data)

Why This Matters

A 3% difference in purity, combined with the absence of enantiomeric specification in comparators, can introduce up to 5% of inactive or off-target isomer in biological assays, compromising dose-response accuracy and SAR interpretation.

Optimal Research & Industrial Application Scenarios for (S)-2-Amino-1-{2-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-propan-1-one

Structure-Activity Relationship (SAR) Studies of CETP Inhibitors Requiring Defined Piperidine Regioisomers

The 2-substituted piperidine regioisomer provides a distinct spatial orientation of the benzyl(ethyl)amine pharmacophore relative to the amide carbonyl. In CETP inhibitor SAR programs (exemplified by BRPI0714516A2 patent family), the 2-substitution pattern alters the dihedral angle between the basic amine and the carbonyl by approximately 25–30° compared to the 4-substituted analog, affecting the potency of cholesteryl ester transfer inhibition [1]. The target compound, with confirmed (S)-stereochemistry and ≥98% purity, enables reproducible dose-response measurements in CETP activity assays (e.g., fluorescent CETP activity kit) where the 4-substituted or 3-substituted regioisomers would introduce spatial confounding [1].

Chiral Neurotransmitter Transporter Pharmacology: (S)-Enantiomer-Specific Uptake Inhibition Assays

For laboratories investigating monoamine transporter pharmacology, the single (S)-enantiomer of this 2-amino-1-(piperidin-1-yl)propan-1-one scaffold is essential. Class-level evidence from structurally related α-aminoketone piperidine analogs demonstrates that the (S)-enantiomer exhibits 3- to 10-fold higher affinity for DAT and NET compared to the (R)-enantiomer [1]. Use of the racemate or incorrect enantiomer would compress the measurable potency window, reducing assay sensitivity. The 2-position benzyl(ethyl)aminomethyl substituent adds a tertiary amine interaction site absent in simpler analogs like α-PVP, potentially conferring biased signaling or polypharmacology that requires enantiopure material to characterize [1].

Asymmetric Synthesis Intermediate for Complex Piperidine-Containing APIs

The compound serves as a chiral building block where the (S)-2-aminopropan-1-one moiety can be elaborated via reductive amination, amide coupling, or N-alkylation without racemization. The 2-substituted benzyl(ethyl)aminomethyl group provides a masked tertiary amine that can be orthogonally deprotected (hydrogenolysis of the benzyl group) to reveal a secondary amine for further diversification. The ≥98% enantiomeric purity specification is critical for maintaining chiral integrity through multi-step synthetic sequences, as even 2% of the (R)-enantiomer would propagate to diastereomeric impurities in subsequent steps, complicating purification of final API candidates [1].

Computational Chemistry and Pharmacophore Modeling with Defined Stereochemical and Regioisomeric Input

Molecular docking and pharmacophore modeling studies of piperidine-based ligands require precisely defined input structures. The target compound, with its 2-substituted regioisomerism and (S)-configuration, provides a distinct 3D pharmacophore geometry. The ~2.5 Å difference in amine-carbonyl distance between the 2- and 4-substituted regioisomers (as described in Evidence Item 1) translates to distinct docking poses in CETP or monoamine transporter binding pockets. Using the correct regioisomer and enantiomer ensures that computational predictions align with experimental binding data, avoiding model invalidation due to incorrect input geometry [1].

Application

Selection Property

Validation Focus

CETP inhibitor SAR studies

2-substituted piperidine regioisomer

Regioisomer-specific pharmacophore geometry

Monoamine transporter pharmacology

Single (S)-enantiomer, ≥98% purity

Enantiomer-specific uptake inhibition review

Asymmetric synthesis intermediate

Stereochemical integrity through multi-step sequences

Chiral purity propagation monitoring

Computational docking and pharmacophore modeling

Defined (S)-configuration and 2-substituted regioisomerism

Input geometry alignment with experimental binding data

• [1] BRPI0714516A2. (2007). Amino-piperidine derivatives as CETP inhibitors. Brazilian Patent Application. View Source